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Compound of Interest

Compound Name: trans-2-Bromo-1-indanol

CAS No.: 10368-44-2

Cat. No.: B1268501

Get Quote

trans-2-Bromo-1-indanol is a halogenated indanol derivative that serves as a pivotal

intermediate in advanced organic synthesis.[1] Its rigid bicyclic framework and strategically

placed functional groups—a hydroxyl and a bromine atom in a specific trans stereochemical

arrangement—make it a highly valuable building block, particularly in the pharmaceutical

industry.[1] While seemingly a simple molecule, its true utility lies in the precise three-

dimensional orientation of its reactive centers. This guide provides an in-depth exploration of its

chemical properties, synthesis, reactivity, and critical applications, with a focus on its role in the

development of life-saving therapeutics. The primary significance of this compound is its

function as a key precursor in the synthesis of (1S,2R)-cis-1-amino-2-indanol, a chiral building

block for the HIV protease inhibitor Indinavir (Crixivan®).[2][3][4]

Core Physicochemical Properties
The physical and chemical characteristics of a compound dictate its handling, storage, and

reactivity. trans-2-Bromo-1-indanol is a stable, crystalline solid at room temperature. Its

properties are summarized below.
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Property Value Source(s)

CAS Number 10368-44-2 [5]

Molecular Formula C₉H₉BrO [5][6]

Molecular Weight 213.07 g/mol [5][6]

Appearance
Crystals, White to off-white

crystalline powder

Melting Point 130-131 °C (lit.)

SMILES O[C@@H]1Cc2ccccc12

InChI Key
RTESDSDXFLYAKZ-

IUCAKERBSA-N

Solubility Sparingly soluble in water

Storage Class 11 - Combustible Solids

Spectroscopic Profile: A Molecular Fingerprint
Characterization of trans-2-Bromo-1-indanol is unequivocally established through

spectroscopic methods. These techniques provide a detailed view of the molecule's structure,

confirming its identity and purity.
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Technique
Key Features and
Observed Data

Source(s)

¹H NMR

Spectra available for

confirmation of proton

environments.

[7][8]

¹³C NMR

Spectra available for

confirmation of carbon

skeleton.

[9]

FTIR

Spectra available, typically

showing characteristic O-H

and C-Br stretching bands.

[6][10]

Mass Spec (GC-MS)

Molecular ion peaks expected

at m/z 212 and 214 due to

bromine isotopes (⁷⁹Br/⁸¹Br).

[6]

Synthesis and Stereochemical Control
The synthesis of trans-2-Bromo-1-indanol is a classic example of stereoselective addition to

an alkene. The most common and efficient laboratory-scale synthesis starts from indene.

Causality of the Synthetic Choice: This method is preferred due to the low cost of the starting

material (indene) and the high diastereoselectivity of the reaction. The reaction is a halohydrin

formation, where the stereochemical outcome is dictated by the formation of a cyclic

bromonium ion intermediate. The subsequent nucleophilic attack by water occurs from the face

opposite to the bulky bromonium ion, resulting exclusively in the trans product. This inherent

mechanistic control is crucial for producing the desired stereoisomer for subsequent synthetic

steps.
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Caption: Synthetic workflow for trans-2-Bromo-1-indanol.

Experimental Protocol: Synthesis from Indene
This protocol is a self-validating system. The identity and purity of the final product are

confirmed by comparing its melting point to the literature value and through spectroscopic

analysis.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve indene in

a suitable solvent mixture, such as acetone and water. Cool the flask in an ice bath to 0-5 °C.

Reagent Addition: Slowly add N-bromosuccinimide (NBS) portion-wise to the stirred solution.

The use of NBS is critical as it provides a slow, controlled source of electrophilic bromine

(Br⁺), minimizing side reactions.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

The disappearance of the indene spot indicates the reaction is complete.

Workup: Once the reaction is complete, quench any remaining NBS with a saturated solution

of sodium thiosulfate. Remove the organic solvent under reduced pressure.

Extraction: Extract the aqueous residue with a suitable organic solvent, such as ethyl

acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate.

Purification & Validation: Remove the solvent via rotary evaporation. The crude product can

be purified by recrystallization from a solvent system like toluene or hexanes/ethyl acetate.
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The final product should be a white crystalline solid. Validate the product by measuring its

melting point (expected: 130-131 °C) and acquiring NMR spectra to confirm the structure.

Key Reactions and Synthetic Utility
The chemical reactivity of trans-2-Bromo-1-indanol is dominated by the interplay between the

hydroxyl and bromo substituents. The bromine atom is an excellent leaving group, facilitating

nucleophilic substitution, while the adjacent hydroxyl group can be deprotonated to form an

epoxide.[1]

Mechanism: Epoxide Formation

A cornerstone reaction is its conversion to indene oxide upon treatment with a base (e.g.,

sodium hydroxide). This is an intramolecular Williamson ether synthesis. The base

deprotonates the hydroxyl group, and the resulting alkoxide performs an intramolecular Sₙ2

attack, displacing the bromide. This reaction is highly efficient due to the favorable trans

arrangement of the reacting groups, which allows for the necessary backside attack.

Mechanism

trans-2-Bromo-1-indanol

Alkoxide Intermediate

+ Base (e.g., NaOH)
(Deprotonation)

(1S,2R)-Indene Oxide

Intramolecular SN2 Attack
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Caption: Mechanism of indene oxide formation.

Application in Drug Development: The Path to
Indinavir
The most prominent application of trans-2-Bromo-1-indanol is as a key intermediate in the

synthesis of the HIV protease inhibitor, Indinavir.[2][3] The synthesis of the drug's crucial chiral

core, (1S,2R)-cis-1-amino-2-indanol, relies on the stereochemistry established in the

bromohydrin.[4] The synthetic pathway involves converting the trans-bromohydrin to the

corresponding chiral epoxide, which is then opened by a nitrogen nucleophile (like ammonia or

an azide) to yield the desired aminoindanol with a cis stereorelationship.[11][12]

trans-2-Bromo-1-indanol Indene OxideBase cis-1-Amino-2-indanol
(Key Chiral Core)

Nitrogen
Nucleophile Indinavir

(HIV Protease Inhibitor)

Further
Coupling Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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